Cas no 1780345-54-1 (2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid
• CAS No: 1780345-54-1
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• MDL: MFCD27924137
• CID: 4613457
• PubChem ID: 72698342
• Update Time: 2025-08-02

2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidin-3-yl)acetic acid
• 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-4,4-difluoro-
• 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid
• SCHEMBL25339655
• 2-(1-Boc-4,4-difluoro-3-pyrrolidinyl)acetic Acid
• E79284
• 2-(1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidin-3-yl)aceticacid
• AS-73010
• SY392322
• AKOS024242352
• 1780345-54-1
• 2-(1-(Boc)-4,4-difluoropyrrolidin-3-yl)acetic acid
• 2-(1-(t-Butoxycarbonyl)-4,4-difluoropyrrolidin-3-yl)acetic acid
• 2-[4,4-difluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]acetic acid
• MFCD27924137
• AB93267
• CS-W001705
• [1-(TERT-BUTOXYCARBONYL)-4,4-DIFLUOROPYRROLIDIN-3-YL]ACETIC ACID
• 2-(1-(tert-butoxycarbonyl)-4,4-difluoropyrrolidin-3-yl)aceticacid-B28156

• MDL： MFCD27924137
• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(17)14-5-7(4-8(15)16)11(12,13)6-14/h7H,4-6H2,1-3H3,(H,15,16)
• InChI Key： OIHFYVFPPURWTK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)C(CC(O)=O)C1

Computed Properties

• Exact Mass: 265.11256435g/mol
• Monoisotopic Mass: 265.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 360.5±42.0 °C at 760 mmHg
• Flash Point: 171.8±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid (CAS No. 1780345-54-1)

2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid (CAS No. 1780345-54-1) is a fluorinated pyrrolidine derivative with significant applications in medicinal chemistry and pharmaceutical research. This compound, often abbreviated as Boc-4,4-difluoropyrrolidine-3-acetic acid, is a versatile building block for synthesizing bioactive molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4,4-difluoropyrrolidine core, makes it valuable for drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The growing interest in fluorinated compounds stems from their ability to enhance pharmacokinetic properties, such as membrane permeability and bioavailability. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "difluoropyrrolidine applications" to explore their potential in designing protease inhibitors or GPCR-targeted therapies. The acetic acid moiety in this compound further allows for facile conjugation with other pharmacophores, enabling the development of novel therapeutics for diseases like cancer and neurodegenerative disorders.

In synthetic organic chemistry, CAS No. 1780345-54-1 is often employed as an intermediate for constructing complex molecules. Its Boc group provides stability during multi-step reactions, while the difluoropyrrolidine scaffold introduces conformational rigidity, a feature highly sought after in fragment-based drug design. Recent publications highlight its utility in creating peptidomimetics and covalent inhibitors, addressing trending topics like "targeted protein degradation" and "click chemistry in drug discovery."

From a commercial perspective, suppliers and manufacturers emphasize the compound's high purity (typically >95%) and compatibility with solid-phase peptide synthesis (SPPS). Its role in advancing ADC (antibody-drug conjugate) development has also garnered attention, aligning with the surge in interest around "next-generation bioconjugation techniques." Analytical methods such as HPLC and NMR are routinely used to validate its structural integrity, ensuring reproducibility in research settings.

Environmental and safety profiles of 2-{1-[(tert-butoxy)carbonyl]-4,4-difluoropyrrolidin-3-yl}acetic acid are well-documented, with no significant hazards under standard handling conditions. This aligns with the pharmaceutical industry's shift toward "green chemistry principles" and "sustainable synthesis." Researchers increasingly inquire about "scalable routes for fluorinated intermediates," reflecting the demand for cost-effective production methods without compromising quality.

In summary, CAS No. 1780345-54-1 represents a critical tool for modern drug discovery, bridging the gap between academic innovation and industrial application. Its relevance to "precision medicine" and "structure-activity relationship (SAR) studies" ensures its continued prominence in scientific literature and patent filings. As the field evolves, this compound is poised to play a pivotal role in addressing unmet medical needs through rational molecular design.